Cas no 2089677-51-8 (1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester)

• Product Name: 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester
• CAS No: 2089677-51-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5276669
• Update Time: 2025-10-05

1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester

• Inchi： 1S/C10H18N2O3/c1-12-5-3-10(4-6-12)11-8(7-15-10)9(13)14-2/h8,11H,3-7H2,1-2H3
• InChI Key： SBTSALFZSKWONX-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C)CC2)NC(C(OC)=O)C1

Additional information on 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester

Comprehensive Overview of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester (CAS No. 2089677-51-8)

The compound 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, 8-methyl-, methyl ester (CAS No. 2089677-51-8) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the spiro[4.5]decane core and ester functionality, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its relevance in designing central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to modulate biological targets with high selectivity. The presence of both 1-oxa-4,8-diazaspiro and methyl ester groups in this molecule enhances its solubility and bioavailability, addressing key challenges in modern drug development. This aligns with frequent search queries like "spirocyclic drug candidates 2024" and "improving drug bioavailability strategies", reflecting industry priorities.

Synthetic routes to 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid derivatives often involve multi-step protocols, including Pd-catalyzed cross-coupling or microwave-assisted cyclization—topics frequently explored in organic chemistry forums. The 8-methyl substitution in this particular derivative may influence its conformational stability, a subject of interest for computational chemists studying molecular docking simulations.

From an application perspective, this compound's structural hybridity (combining heterocyclic and aliphatic motifs) makes it attractive for fragment-based drug design—a hot topic in pharmaceutical R&D. Patent analyses reveal growing IP activity around similar spiro[4.5]decane scaffolds, particularly for GPCR-targeted therapies and neurodegenerative disease research.

Quality control of CAS 2089677-51-8 typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing common purchaser concerns about chemical purity standards. The methyl ester moiety also allows for straightforward derivatization, enabling rapid SAR studies—a feature highly valued in high-throughput screening environments.

Environmental and regulatory aspects of this compound are equally important. While not classified as hazardous, its biodegradation pathways and green chemistry synthesis options are being investigated, responding to growing searches for eco-friendly pharmaceutical intermediates. This positions 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid derivatives as sustainable options for future drug development pipelines.

In conclusion, the scientific community's focus on three-dimensional molecular architectures and privileged scaffolds ensures continued relevance for this compound. Its combination of synthetic accessibility and structural complexity makes CAS 2089677-51-8 a compelling case study in contemporary medicinal chemistry innovation.